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Compound of Interest

Compound Name: T-1330

Cat. No.: B016545 Get Quote

Disclaimer: The designation "T-1330" is used by different manufacturers for distinct chemical

substances. This guide synthesizes safety information for the compound 2-sec-butyl-4-{4-[4-(4-

hydroxyphenyl)-1-piperazinyl]phenyl}-2,4-dihydro-3H-1,2,4-triazol-3-one (CAS No: 106461-41-

0), also referred to as T-1330.[1] It is imperative to consult the specific Safety Data Sheet

(SDS) provided by your supplier before handling any chemical.

This document provides essential safety protocols, handling procedures, and disposal plans for

T-1330, designed for researchers, scientists, and drug development professionals.

Health and Safety Information
T-1330 is classified as harmful and requires careful handling to avoid exposure.[1] The primary

hazards are skin irritation, serious eye irritation, and potential respiratory irritation.
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Hazard Statement GHS Classification Precautionary Measures

H315: Causes skin irritation Skin Irrit. 2

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

H319: Causes serious eye

irritation
Eye Irrit. 2A

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

H335: May cause respiratory

irritation
STOT SE 3

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

R48/22: Harmful: danger of

serious damage to health by

prolonged exposure if

swallowed.

Xn: Harmful

S22: Do not breathe dust. S36:

Wear suitable protective

clothing.

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling T-1330. The required level of

protection varies depending on the procedure being performed.

PPE Requirements by Task
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Task Minimum PPE Requirement

Handling Solid Compound

- Nitrile or neoprene gloves- Chemical safety

goggles- Lab coat- N95-rated dust mask or a

respirator if ventilation is inadequate

Preparing Solutions

- Double-gloving with nitrile or neoprene gloves-

Chemical safety goggles and a face shield-

Chemical-resistant lab coat or apron- Work

within a certified chemical fume hood

Administering to Animals

- Double-gloving with nitrile or neoprene gloves-

Safety glasses with side shields- Disposable

gown

Cleaning and Decontamination

- Heavy-duty, chemical-resistant gloves-

Chemical splash goggles- Lab coat or chemical-

resistant apron

Handling and Experimental Protocols
Storage: Store T-1330 at 4°C under a nitrogen atmosphere or in a freezer at -20°C for long-

term stability.

Experimental Workflow for Handling T-1330
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Caption: Workflow for safe handling of T-1330 from preparation to disposal.

Protocol: Preparation of a 10 mM Stock Solution

Preparation: Don all required PPE for preparing solutions and perform all subsequent steps

within a certified chemical fume hood.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b016545?utm_src=pdf-body-img
https://www.benchchem.com/product/b016545?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing: Tare a suitable vial on an analytical balance. Carefully weigh the desired amount

of T-1330 solid into the vial.

Solvent Addition: T-1330 has slight solubility in chloroform, ethyl acetate, and methanol. Add

the appropriate volume of the chosen solvent to the vial to achieve a 10 mM concentration.

Dissolution: Cap the vial securely. Vortex or sonicate the mixture until the solid is completely

dissolved.

Storage: Label the vial clearly with the compound name, concentration, solvent, and date of

preparation. Store the stock solution under the recommended conditions.

Spill Management and Disposal
Prompt and correct response to a spill is critical to prevent exposure and contamination.

Spill Response Decision Pathway
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Caption: Decision-making workflow for T-1330 spill response.

Spill Kit Contents
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Item Purpose

Absorbent Pads/Powder To contain and absorb liquid spills.

Chemical-Resistant Bags For disposal of contaminated materials.

Forceps/Scoop To handle solid spills and contaminated debris.

70% Ethanol/Detergent For surface decontamination after cleanup.

Extra PPE Gloves, goggles, and a disposable apron.

Disposal Plan

All waste contaminated with T-1330 must be treated as hazardous waste.

Solid Waste: Contaminated PPE, weigh boats, and absorbent materials should be collected

in a clearly labeled, sealed hazardous waste bag.

Liquid Waste: Unused solutions and contaminated solvents must be collected in a

designated, sealed, and clearly labeled hazardous waste container.

Sharps: Needles, syringes, and contaminated glassware must be disposed of in a

designated sharps container for hazardous chemical waste.

Follow all institutional and local regulations for the final disposal of hazardous chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for T-1330].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016545#personal-protective-equipment-for-handling-
t-1330]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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